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"191471-52-0
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- InChI:
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InChI=1S/C7H9NO5/c8-7(6(11)12)1-13-4-2(3(4)7)5(9)10/h2-4H,1,8H2,(H,9,10)(H,11,12)/t2-,3-,4+,7+/m1/s1
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Highly potent and systemically active mGlu2 and mGlu3 agonist. EC50 values are 2.69 and 4.48 nM for hmGlu2 and hmGlu3, respectively and displays >80-fold selectivity over group I and group III receptors. Effective in several animal models of stroke, epilepsy, drug abuse, schizophrenia, and pain.
LY379268 is a potent, brain-permeable, and selective agonist of group II metabotropic glutamate receptors (mGluRs), subtypes mGluR2 and mGluR3.1 In an assay of second messenger response, LY379268 exhibits EC50 values of 2.69 and 4.48 nM for human mGluR2 and mGluR3, respectively, with at least 80-fold selectivity over group I and III mGluRs. In a displacement assay, LY379268 displays no agonist or antagonist activity against NMDA, AMPA, or kainate receptors up to a concentration of 100 µM. However, it may influence the level of AMPA receptor trafficking in rat prefrontal cortical n...